Cas no 517918-97-7 (1-ethyl-1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile)

• Product Name: 1-ethyl-1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile
• CAS No: 517918-97-7
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 1113352
• PubChem ID: 85825156
• Update Time: 2025-04-20

1-ethyl-1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile
• DTXSID801237789
• 517918-97-7

• Inchi： 1S/C10H9N3/c1-2-13-4-3-9-5-8(6-11)7-12-10(9)13/h3-5,7H,2H2,1H3
• InChI Key： QOFHGBBAALRSRS-UHFFFAOYSA-N
• SMILES： N1(C=CC2=CC(C#N)=CN=C12)CC

Computed Properties

• Exact Mass: 171.08
• Monoisotopic Mass: 171.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.3